Cas no 120225-76-5 (2-4-2-(tert-Butoxycarbonyl)ethylphenylethylamino2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide)

• Product Name: 2-4-2-(tert-Butoxycarbonyl)ethylphenylethylamino2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide
• CAS No: 120225-76-5
• MF: C₃₀H₄₁N₇O₆
• MW: 595.689846754074
• CID: 133172
• PubChem ID: 14775475
• Update Time: 2025-04-19

2-4-2-(tert-Butoxycarbonyl)ethylphenylethylamino2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-[2-[[6-amino-9-[N-ethyl-2,3-O-(1-methylethylidene)-b-D-ribofuranuronamidosyl]-9H-purin-2-yl]amino]ethyl]-,1,1-dimethylethyl ester
• 2-[[4-[2-(tert-Butoxycarbonyl)ethyl]phenylethyl]amino]2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide
• 4-[2-[[6-Amino-9-[N-ethyl-2,3-O-(1-methylethylidene)--D-ribofuranuronamidosyl]-9H-purin-2-yl]amino]ethyl]benzenepropanoic Acid 1
• 2-[[4-[2-(tert-butoxycarbonyl)etyl]phenethyl]amino]-2',3'-O-isopropylideneadenosine-5'-N-ethylcarboxamide
• 4-[2-[[6-Amino-9-[N-ethyl-2,3-O-(1-methylethylidene)--D-ribofuranuronamidosyl]-9H-purin-2-yl]amino]ethyl]benzenepropanoic Acid 1,1-Dimethylethyl Ester
• Benzenepropanoic acid,4-[2-[[6-amino-9-[N-ethyl-2,3-O-(1-methylethylidene)-b-D-ribofuranuronamidosyl]-9H-purin-2-yl]amino]eth
• tert-Butyl 3-(4-(2-(6-amino-9-((3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-2-ylamino)ethyl)phenyl)propanoate
• 4-[2-[[6-AMino-9-[N-ethyl-2,3-O-(1-Methylethylidene)-β-D-ribofuranuronaMidosyl]-9H-purin-2-yl]aMino]ethyl]benzenepropanoic Acid 1,1-DiMethylethyl E
• tert-Butyl3-(4-(2-((6-amino-9-((3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-2-yl)amino)ethyl)phenyl)propanoate
• 120225-76-5
• tert-butyl 3-[4-[2-[[9-[(3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-6-aminopurin-2-yl]amino]ethyl]phenyl]propanoate
• 2-[[4-[2-(tert-Butoxycarbonyl)ethyl]phenylethyl]amino]2',3'-O-isopropylideneadenosine-5'-N-ethylcarboxamide
• tert-Butyl 3-(4-(2-(6-amino-9-((3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyltetrahydrofuro[3
• 2-4-2-(tert-Butoxycarbonyl)ethylphenylethylamino2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide

• Inchi： 1S/C30H41N7O6/c1-7-32-26(39)22-21-23(43-30(5,6)42-21)27(40-22)37-16-34-20-24(31)35-28(36-25(20)37)33-15-14-18-10-8-17(9-11-18)12-13-19(38)41-29(2,3)4/h8-11,16,21-23,27H,7,12-15H2,1-6H3,(H,32,39)(H3,31,33,35,36)/t21-,22+,23-,27-/m1/s1
• InChI Key： HTABKEQHHQHYFD-QSGNWFJVSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@@H](C(NCC)=O)O[C@H]([C@H]12)N1C=NC2C(N)=NC(NCCC3C=CC(=CC=3)CCC(=O)OC(C)(C)C)=NC1=2

Computed Properties

• Exact Mass: 595.31183205g/mol
• Monoisotopic Mass: 595.31183205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Refractive Index: 1.649
• PSA: 164.74000
• LogP: 3.93610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides